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Compound of Interest

Compound Name: 4'-Nitroacetoacetanilide

Cat. No.: B1361057

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4'-
Nitroacetoacetanilide, a chemical intermediate used in various research and development
applications. The following sections detail the physical and chemical properties, hazard
identification, handling and storage procedures, emergency response protocols, and
experimental methodologies associated with this compound.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 4'-Nitroacetoacetanilide is
presented in Table 1. It is important to note that for several properties, specific quantitative data
is not readily available in published literature.[1][2][3][4]

Table 1: Physical and Chemical Properties of 4'-Nitroacetoacetanilide
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Property Value

Molecular Formula C10H10N204

Molecular Weight 222.2 g/mol
Appearance Yellow to tan powder
Melting Point 257 °C (lit.)

Boiling Point 100 °C at 3 mmHg (lit.)
Flash Point 85 °C (lit.)

Autoignition Temperature

No data available

Upper/Lower Explosive Limits

No data available

Solubility

No data available

Density

1.331 g/cm?

Hazard Identification and Toxicological Data

4'-Nitroacetoacetanilide is classified as a hazardous substance with the potential to cause

skin irritation, serious eye irritation, and respiratory irritation.[3][5] The GHS hazard statements
associated with this compound are H315, H319, and H335.[3][5]

A thorough review of available safety data sheets and toxicological databases indicates a lack

of quantitative toxicity data for 4'-Nitroacetoacetanilide.[1][2][3][4] This includes the absence
of LD50 (lethal dose, 50%) and LC50 (lethal concentration, 50%) values for oral, dermal, and

inhalation routes of exposure. The toxicological properties of this compound have not been fully

investigated.[6]

Table 2: Toxicological Data for 4'-Nitroacetoacetanilide

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://www.benchchem.com/product/b1361057?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1743860882_p-NITROACETANILIDECASNO104-04-1MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitroacetanilide
https://www.cdhfinechemical.com/images/product/msds/37_1743860882_p-NITROACETANILIDECASNO104-04-1MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitroacetanilide
https://www.benchchem.com/product/b1361057?utm_src=pdf-body
https://www.chemicalbook.com/msds/4-nitroacetoacetanilide.htm
https://www.fishersci.com/store/msds?partNumber=AC415751000&productDescription=4%27-NITROACETANILIDE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1743860882_p-NITROACETANILIDECASNO104-04-1MSDS.pdf
https://www.suvchemlaboratorychemicals.com/uploads/N0146605000-104-04-1.pdf
https://pim-resources.coleparmer.com/sds/75067.pdf
https://www.benchchem.com/product/b1361057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Parameter

Value

Acute Oral Toxicity (LD50)

No data available[1]

Acute Dermal Toxicity (LD50)

No data available[1]

Acute Inhalation Toxicity (LC50)

No data available[1]

Skin Corrosion/Irritation

Causes skin irritation[3][5]

Serious Eye Damage/Irritation

Causes serious eye irritation[3][5]

Respiratory Sensitization

May cause respiratory irritation[3][5]

Germ Cell Mutagenicity

No data available[1]

Carcinogenicity

No data available[1]

Reproductive Toxicity

No data available[1]

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation[3][5]

Specific Target Organ Toxicity (Repeated

Exposure)

No data available

Aspiration Hazard

No data available

Handling and Storage

Personal Protective Equipment (PPE)

When handling 4'-Nitroacetoacetanilide, it is imperative to use appropriate personal

protective equipment to minimize exposure. This includes:

o Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).

« Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.

» Respiratory Protection: In case of insufficient ventilation or when handling large quantities, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates

should be used.
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Safe Handling Practices

e Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust.

Work in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Avoid formation of dust and aerosols.[3]

Storage Conditions

» Store in a tightly closed container in a cool, dry, and well-ventilated place.

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

Emergency Procedures
First Aid Measures

Table 3: First Aid Procedures for 4'-Nitroacetoacetanilide Exposure
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o _ _ ,
artificial respiration. Seek immediate medical
attention.[1]

Immediately wash off with soap and plenty of

Skin Contact water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact ] o ) ]

easy to do. Continue rinsing. Seek immediate

medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.[4]

Spill and Fire Response

In the event of a spill, evacuate the area and ensure adequate ventilation. Wear appropriate
PPE and prevent the spread of dust. Sweep up the spilled material and place it in a suitable,
closed container for disposal.

For fires involving 4'-Nitroacetoacetanilide, use a dry chemical, carbon dioxide, or alcohol-
resistant foam extinguisher. Firefighters should wear self-contained breathing apparatus and
full protective gear.

Experimental Protocols

While specific experimental protocols for the synthesis and purification of 4'-
Nitroacetoacetanilide are not readily available in the reviewed literature, the following
procedures for the closely related compound, p-nitroacetanilide, can serve as a valuable
reference. Researchers should adapt these protocols based on the specific reactivity and
properties of 4'-Nitroacetoacetanilide.
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Synthesis of p-Nitroacetanilide (Reference Protocol)

This procedure describes the nitration of acetanilide to form p-nitroacetanilide.
Materials:

e Acetanilide

e Glacial Acetic Acid

e Concentrated Sulfuric Acid

e Fuming Nitric Acid

e Crushed Ice

e Ethanol

Procedure:

In a beaker, dissolve 3g of finely powdered acetanilide in glacial acetic acid with stirring at
room temperature.[7]

e Gently warm the mixture to ensure complete dissolution of the acetanilide.[7]

e Cool the solution and slowly add concentrated sulfuric acid with constant stirring. The
solution will become warm.

¢ Place the mixture in an ice bath to cool.

» To the cooled solution, add fuming nitric acid dropwise using a dropping funnel, while
maintaining the temperature below 20°C.[7]

 After the addition of nitric acid is complete, remove the beaker from the ice bath and let it
stand at room temperature for 30 minutes.

e Pour the reaction mixture onto 100g of crushed ice in a separate beaker and stir well.

« Filter the resulting crystals and wash with cold water to remove excess acid.[7]
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Recrystallization of p-Nitroacetanilide (Reference
Protocol)

This protocol is for the purification of the synthesized p-nitroacetanilide.
Materials:

e Crude p-Nitroacetanilide

o Ethanol

Procedure:

o Transfer the crude p-nitroacetanilide crystals to a beaker.

e Add a minimum amount of hot ethanol to dissolve the crystals completely.

 Allow the solution to cool slowly to room temperature to form large crystals of p-
nitroacetanilide.[7]

« Filter the purified crystals using a Buchner funnel.
e Wash the crystals with a small amount of cold ethanol.
o Dry the crystals between folds of filter paper and weigh to determine the yield.[7]

Visualized Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the logical
workflows for handling spills and responding to personal exposure incidents involving 4'-
Nitroacetoacetanilide.

Response Protocol

. - 5 Contain the Spill
Evacuate Immediate Area }—>| Ensure Adequate Ventilation }—>| Don Appropriate PPE }—> (Prevent Dust Spread)

Sweep Up Material 2
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Spill Response Workflow

Exposure to 4'-Nitroacetoacetanilide
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First Aid Response Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitroacetoacetanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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